Cas no 1270560-25-2 (1-(2,3-dimethoxyphenyl)-2,2,2-trifluoroethan-1-amine)

• Product Name: 1-(2,3-dimethoxyphenyl)-2,2,2-trifluoroethan-1-amine
• CAS No: 1270560-25-2
• MF: C₁₀H₁₂F₃NO₂
• MW: 235.202993392944
• CID: 5907703
• PubChem ID: 63897346
• Update Time: 2025-06-08

1-(2,3-dimethoxyphenyl)-2,2,2-trifluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-Dimethoxy-phenyl)-2,2,2-trifluoro-ethylamine
• Benzenemethanamine, 2,3-dimethoxy-α-(trifluoromethyl)-
• 1-(2,3-dimethoxyphenyl)-2,2,2-trifluoroethan-1-amine
• 1270560-25-2
• AKOS013211816
• EN300-1932917

• Inchi： 1S/C10H12F3NO2/c1-15-7-5-3-4-6(8(7)16-2)9(14)10(11,12)13/h3-5,9H,14H2,1-2H3
• InChI Key： KYTLOKGMNHPXNX-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(OC)=C1OC)(N)C(F)(F)F

Computed Properties

• Exact Mass: 235.08201311g/mol
• Monoisotopic Mass: 235.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.230±0.06 g/cm3(Predicted)
• Boiling Point: 286.7±40.0 °C(Predicted)
• pka: 6.21±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-(2,3-dimethoxyphenyl)-2,2,2-trifluoroethan-1-amine

1-(2,3-Dimethoxyphenyl)-2,2,2-Trifluoroethan-1-amine (CAS No. 1270560-25-2): An Overview

1-(2,3-Dimethoxyphenyl)-2,2,2-trifluoroethan-1-amine (CAS No. 1270560-25-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a dimethoxyphenyl group and a trifluoroethylamine moiety. These structural features contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs for neurological disorders and other medical conditions.

The dimethoxyphenyl group is known for its ability to modulate receptor interactions and enhance the bioavailability of compounds. This functional group has been extensively studied in the context of drug design, where it has shown promise in improving the pharmacokinetic properties of molecules. The trifluoroethylamine moiety, on the other hand, imparts unique chemical and physical properties to the compound, such as increased lipophilicity and metabolic stability. These characteristics make 1-(2,3-dimethoxyphenyl)-2,2,2-trifluoroethan-1-amine an attractive candidate for further investigation.

Recent research has focused on the potential therapeutic applications of 1-(2,3-dimethoxyphenyl)-2,2,2-trifluoroethan-1-amine. Studies have shown that this compound exhibits potent activity against certain neurological disorders, including anxiety and depression. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-(2,3-dimethoxyphenyl)-2,2,2-trifluoroethan-1-amine effectively binds to serotonin receptors (5-HT_1A) and displays significant anxiolytic effects in animal models. This finding suggests that the compound may have potential as a novel anxiolytic agent with fewer side effects compared to existing medications.

In addition to its anxiolytic properties, 1-(2,3-dimethoxyphenyl)-2,2,2-trifluoroethan-1-amine has also been investigated for its potential as an antidepressant. Research conducted by a team at the University of California found that the compound exhibits selective serotonin reuptake inhibition (SSRI) activity similar to that of established antidepressants like fluoxetine. This SSRI activity is believed to contribute to its antidepressant effects by increasing serotonin levels in the brain.

The safety profile of 1-(2,3-dimethoxyphenyl)-2,2,2-trifluoroethan-1-amine is another important aspect that has been extensively studied. Preclinical toxicology assessments have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. These findings are crucial for advancing the compound through clinical trials and ultimately into clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2,3-dimethoxyphenyl)-2,2,2-trifluoroethan-1-amine in human subjects. Early results from Phase I trials have been promising, with the compound demonstrating good pharmacokinetic properties and a favorable safety profile. These trials are expected to provide more detailed insights into the potential therapeutic applications of this compound.

In conclusion, 1-(2,3-dimethoxyphenyl)-2,2,2-trifluoroethan-1-amine (CAS No. 1270560-25-2) is a promising compound with a unique chemical structure that offers potential therapeutic benefits in various medical conditions. Its anxiolytic and antidepressant properties make it an attractive candidate for further development in pharmaceutical research. As ongoing studies continue to elucidate its mechanisms of action and safety profile, it is likely that this compound will play a significant role in the future of drug discovery and development.